Cas no 166432-53-7 (3-Cyclopentene-1-butanal, alpha,2,2,3-tetramethyl-gamma-methylene-)

• Product Name: 3-Cyclopentene-1-butanal, alpha,2,2,3-tetramethyl-gamma-methylene-
• CAS No: 166432-53-7
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 189973
• Update Time: 2023-08-02

3-Cyclopentene-1-butanal, alpha,2,2,3-tetramethyl-gamma-methylene- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-butanal,a,2,2,3-tetramethyl-g-methylene-
• 2-methyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-4-enal
• 3-Cyclopentene-1-butanal, alpha,2,2,3-tetramethyl-gamma-methylene-
• 3-Cyclopenten-1-butanal, alpha,2,2,3-tetramethyl-gamma-methylen
• 3-Cyclopentene-1-butanal, .alpha.,2,2,3-tetramethyl-.gamma.-methylene-

• Inchi： 1S/C14H22O/c1-10(9-15)8-11(2)13-7-6-12(3)14(13,4)5/h6,9-10,13H,2,7-8H2,1,3-5H3
• InChI Key： IECMPAIBUCFZDR-UHFFFAOYSA-N
• SMILES： O=CC(C)CC(=C)C1CC=C(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 17.1